Cas no 1101852-31-6 (1-(3-Hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(3-Hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1101852-31-6
• MF: C₆H₉N₃O₃
• MW: 171.153960943222
• CID: 1093744
• PubChem ID: 62060881
• Update Time: 2025-04-20

1-(3-Hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-(3-hydroxypropyl)triazole-4-carboxylic acid
• BUB85231
• 1-(3-Hydroxypropyl)-1H-1,2,3-triazole-4-carboxylicacid
• AKOS011338499
• 1101852-31-6

• Inchi： 1S/C6H9N3O3/c10-3-1-2-9-4-5(6(11)12)7-8-9/h4,10H,1-3H2,(H,11,12)
• InChI Key： NFKOQEFIJDILNF-UHFFFAOYSA-N
• SMILES： OCCCN1C=C(C(=O)O)N=N1

Computed Properties

• Exact Mass: 171.06439116g/mol
• Monoisotopic Mass: 171.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 88.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles